
GHS Classification of 2,6-Difluoro-4-
methoxybenzoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2,6-Difluoro-4-methoxybenzoic

acid

Cat. No.: B058632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals for 2,6-Difluoro-4-methoxybenzoic acid
(CAS No. 123843-65-2). This document is intended to serve as a core reference for

researchers, scientists, and professionals in drug development, offering detailed information on

its hazards, supported by quantitative data and standardized experimental methodologies.

GHS Hazard Classification
2,6-Difluoro-4-methoxybenzoic acid is classified under the GHS framework with the following

hazards:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[1]

These classifications necessitate specific labeling to communicate the potential hazards to

users.
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GHS Label Elements
The GHS label for 2,6-Difluoro-4-methoxybenzoic acid includes the following components:

Element Description

Pictogram

Signal Word Warning[1][2]

Hazard Statements

H315: Causes skin irritation.[1][2]H319: Causes

serious eye irritation.[1][2]H335: May cause

respiratory irritation.[1]

Precautionary Statements
A comprehensive list of precautionary

statements is provided in the table below.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 2,6-Difluoro-4-
methoxybenzoic acid.

Property Value Source

Molecular Formula C₈H₆F₂O₃ PubChem[1]

Molecular Weight 188.13 g/mol PubChem[1]

CAS Number 123843-65-2 PubChem[1]

Melting Point 184-185°C LookChem[3]

Boiling Point 232°C at 760 mmHg LookChem[3]

Density 1.399 g/cm³ LookChem[3]

Flash Point 94.1°C LookChem[3]

Precautionary Statements
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The following precautionary statements are recommended for handling 2,6-Difluoro-4-
methoxybenzoic acid:
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

P264
Wash skin thoroughly after

handling.[1][2]

P271
Use only outdoors or in a well-

ventilated area.[1]

P280
Wear protective gloves/eye

protection/face protection.[1][2]

Response P302+P352
IF ON SKIN: Wash with plenty

of water.[1][2]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

P319
Get medical help if you feel

unwell.[4]

P321

Specific treatment (see

supplemental first aid

instructions on this label).[1]

P332+P317
If skin irritation occurs: Get

medical help.[4]

P337+P317
If eye irritation persists: Get

medical help.[4]

P362+P364
Take off contaminated clothing

and wash it before reuse.[1][2]
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Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][4]

P405 Store locked up.[1][4]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[1][4]

Experimental Protocols
While specific experimental reports for 2,6-Difluoro-4-methoxybenzoic acid are not publicly

available, the GHS classifications are determined based on standardized methodologies,

primarily the OECD Guidelines for the Testing of Chemicals. These guidelines ensure

consistency and reproducibility of results.

Skin Irritation
The determination of skin irritation potential is typically conducted following OECD Guideline

404: Acute Dermal Irritation/Corrosion. This guideline outlines a procedure involving the

application of the test substance to the skin of an animal (typically a rabbit) and observing the

effects over a set period. The severity of irritation is scored based on the presence and degree

of erythema (redness) and edema (swelling). In recent years, in vitro methods using

reconstructed human epidermis models, such as those described in OECD Guideline 439, are

increasingly used to reduce animal testing.[2][3][5][6]

Eye Irritation
For assessing eye irritation, OECD Guideline 405: Acute Eye Irritation/Corrosion is the

standard protocol.[1][4][7][8] This test involves instilling the substance into the eye of an animal

(again, typically a rabbit) and evaluating the effects on the cornea, iris, and conjunctiva. Scoring

of opacity, iritis, and redness and chemosis of the conjunctiva is performed at specific intervals.

Alternative in vitro methods, such as the Bovine Corneal Opacity and Permeability (BCOP) test

(OECD Guideline 437) and the Isolated Chicken Eye (ICE) test (OECD Guideline 438), are also

employed.
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Respiratory Irritation
The assessment of respiratory irritation, which falls under Specific Target Organ Toxicity -

Single Exposure (STOT-SE), is generally guided by OECD Guideline 436: Acute Inhalation

Toxicity and OECD Guideline 412: Subacute Inhalation Toxicity.[9][10][11] These studies

involve exposing animals to the substance via inhalation and observing for clinical signs of

respiratory tract irritation and other systemic effects. Methods can include whole-body or nose-

only exposure chambers. Post-exposure, tissues from the respiratory tract are examined for

pathological changes.

GHS Classification Workflow
The following diagram illustrates the logical workflow for the GHS classification of a chemical

substance like 2,6-Difluoro-4-methoxybenzoic acid, from initial data gathering to the final

hazard communication.
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Data Collection & Evaluation

Hazard Assessment (Experimental Testing)

Classification & Hazard Communication

Identify Substance:
2,6-Difluoro-4-methoxybenzoic acid

Gather Existing Data:
- Physical/Chemical Properties

- Toxicological Studies
- (Q)SAR Predictions

Skin Irritation/Corrosion
(OECD 404/439)

Eye Irritation/Corrosion
(OECD 405)

Specific Target Organ Toxicity
- Single Exposure (Inhalation)

(OECD 436)

Classify Hazards based on Criteria

Assign Hazard Statements:
H315, H319, H335

Determine Signal Word & Pictogram:
'Warning', Exclamation Mark

Develop Precautionary Statements

Generate Safety Data Sheet (SDS)
& Label

Click to download full resolution via product page

Caption: GHS Classification Workflow for 2,6-Difluoro-4-methoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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